Cas no 2168927-04-4 (2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane)

• Product Name: 2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane
• CAS No: 2168927-04-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6097429
• PubChem ID: 165532376
• Update Time: 2025-07-17

2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane
• 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane
• 2168927-04-4
• EN300-1278778

• Inchi： 1S/C9H16N2O2/c1-2-10-4-9(1)11-3-8(7-13-9)5-12-6-8/h10-11H,1-7H2
• InChI Key： KAKIWMHJULLVJK-UHFFFAOYSA-N
• SMILES： O1CC2(COC2)CNC21CNCC2

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane

Recent Advances in the Study of 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168927-04-4)

The compound 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168927-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its intricate heterocyclic framework, has been the subject of several cutting-edge studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane, with particular emphasis on its potential as a scaffold for drug discovery. Researchers have employed advanced synthetic methodologies, including multicomponent reactions and catalytic asymmetric synthesis, to achieve high yields and enantiomeric purity. The compound's rigid spirocyclic structure has been identified as a key feature that enhances its binding affinity to biological targets, making it a promising candidate for the development of novel therapeutics.

In vitro and in vivo studies have explored the pharmacological properties of 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane, revealing its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits significant activity against pro-inflammatory cytokines and oxidative stress markers, positioning it as a potential lead compound for anti-inflammatory and neuroprotective agents. Additionally, its ability to modulate protein-protein interactions has sparked interest in its application for cancer therapy.

Structural-activity relationship (SAR) studies have further elucidated the critical functional groups and stereochemical features responsible for the compound's biological activity. Computational modeling and molecular docking simulations have complemented experimental data, providing insights into the binding modes and interactions with target proteins. These integrated approaches have facilitated the design of derivatives with enhanced potency and selectivity, paving the way for future preclinical development.

Despite these promising advancements, challenges remain in the scalability of synthetic routes and the optimization of pharmacokinetic properties. Researchers are actively investigating strategies to improve the compound's bioavailability and metabolic stability, which are crucial for its transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane (CAS: 2168927-04-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities underscore its potential as a versatile scaffold for therapeutic development. Continued research efforts will be essential to fully unlock its pharmacological potential and address the remaining challenges in its development.